3,5-dichloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]-4-methoxybenzamide

• Molecular Formula: C20H23Cl2N3O2
• Molecular Weight: 408.3 g/mol
• IUPAC Name: 3,5-dichloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]-4-methoxybenzamide
• InChI: InChI=1S/C20H23Cl2N3O2/c1-3-24-8-10-25(11-9-24)16-6-4-15(5-7-16)23-20(26)14-12-17(21)19(27-2)18(22)13-14/h4-7,12-13H,3,8-11H2,1-2H3,(H,23,26)
• InChI Key: AAFYLFIBEZKMJU-UHFFFAOYSA-N
• SMILES: CCN1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC(=C(C(=C3)Cl)OC)Cl

Description

3,5-dichloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]-4-methoxybenzamide, also known as DEAB, is a chemical compound that has been widely used in scientific research due to its unique properties. DEAB is a small molecule inhibitor that targets aldehyde dehydrogenase (ALDH), an enzyme that plays a crucial role in many biological processes.

Mechanism of Action

3,5-dichloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]-4-methoxybenzamide inhibits ALDH activity by binding to the active site of the enzyme and blocking its catalytic function. ALDH is involved in the oxidation of retinol to retinoic acid, which is a critical step in the regulation of gene expression and cellular differentiation. 3,5-dichloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]-4-methoxybenzamide inhibits this process and has been shown to induce differentiation in cancer stem cells and embryonic stem cells.
Biochemical and Physiological Effects
3,5-dichloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]-4-methoxybenzamide has been shown to have several biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and differentiation of stem cells. 3,5-dichloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]-4-methoxybenzamide has been used to study the role of ALDH in cancer stem cells and has been shown to inhibit the self-renewal and tumorigenicity of these cells. 3,5-dichloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]-4-methoxybenzamide has also been shown to induce differentiation in embryonic stem cells and has been used to study the role of ALDH in neurogenesis.

Advantages and Limitations for Lab Experiments

3,5-dichloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]-4-methoxybenzamide has several advantages for lab experiments, including its high potency and specificity for ALDH inhibition. 3,5-dichloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]-4-methoxybenzamide is also readily available and easy to use, making it a popular tool for studying the role of ALDH in various biological processes. However, 3,5-dichloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]-4-methoxybenzamide also has some limitations, including its potential off-target effects and the need for careful optimization of the concentration and duration of treatment.

Future Directions

There are several future directions for research on 3,5-dichloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]-4-methoxybenzamide, including the development of more potent and selective ALDH inhibitors, the identification of new ALDH isoforms and their functions, and the application of 3,5-dichloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]-4-methoxybenzamide in the treatment of cancer and other diseases. 3,5-dichloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]-4-methoxybenzamide has shown promising results in preclinical studies as a potential therapeutic agent for cancer, and further research is needed to explore its clinical potential.
Conclusion
In conclusion, 3,5-dichloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]-4-methoxybenzamide is a small molecule inhibitor that targets ALDH, an enzyme that plays a crucial role in many biological processes. 3,5-dichloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]-4-methoxybenzamide has been extensively used in scientific research as a tool to study the role of ALDH in various biological processes. 3,5-dichloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]-4-methoxybenzamide has several advantages for lab experiments, including its high potency and specificity for ALDH inhibition. However, 3,5-dichloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]-4-methoxybenzamide also has some limitations, including its potential off-target effects and the need for careful optimization of the concentration and duration of treatment. There are several future directions for research on 3,5-dichloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]-4-methoxybenzamide, including the development of more potent and selective ALDH inhibitors, the identification of new ALDH isoforms and their functions, and the application of 3,5-dichloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]-4-methoxybenzamide in the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of 3,5-dichloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]-4-methoxybenzamide involves several steps, including the reaction of 3,5-dichloro-4-methoxybenzoic acid with thionyl chloride to form the corresponding acid chloride, which is then reacted with 4-(4-ethylpiperazin-1-yl)aniline to yield 3,5-dichloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]-4-methoxybenzamide. The synthesis method of 3,5-dichloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]-4-methoxybenzamide has been well established and is widely used in the research community.

Scientific Research Applications

3,5-dichloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]-4-methoxybenzamide has been extensively used in scientific research as a tool to study the role of ALDH in various biological processes. ALDH is a family of enzymes that catalyze the oxidation of aldehydes to carboxylic acids, and it plays a critical role in many cellular processes, including detoxification, metabolism, and differentiation. 3,5-dichloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]-4-methoxybenzamide has been shown to inhibit ALDH activity and has been used to study the role of ALDH in cancer stem cells, embryonic development, and neurogenesis.